2-{1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[1-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C17H12N4O3/c1-10(15-19-14(20-24-15)13-8-4-5-9-18-13)21-16(22)11-6-2-3-7-12(11)17(21)23/h2-10H,1H3
• InChI Key: IUECPKZDVIRZLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=CC=N2)N3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C17H12N4O3
• Molecular Weight: 320.30 g/mol

Description

2-{1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-isoindole-1,3(2H)-dione is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a heterocyclic organic molecule that contains both an oxadiazole and an isoindole ring. It has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Antimicrobial Screening and Potential as Chemotherapeutic Agents

Research indicates that compounds related to 2-{1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-isoindole-1,3(2H)-dione, such as azaimidoxy compounds, have been synthesized and evaluated for their antimicrobial activities. These studies aim to explore the potential of such derivatives as chemotherapeutic agents (Jain, Nagda, & Talesara, 2006).

Synthesis and Biological Activities Involving Heterocyclic Derivatives

Ethyl 2-(2-pyridylacetate) derivatives, which include structures related to the compound , have been synthesized and tested for various biological activities. These compounds have been evaluated against microorganisms and for their potential in antiviral activity against HIV-1 (Szulczyk et al., 2017).

Novel Synthesis Methods for Related Compounds

New effective methods have been developed for synthesizing compounds closely related to this compound. These methods focus on thermal heterocyclization processes and have implications for the preparation of related aromatic acids (Tkachuk et al., 2020).

Application in Photoluminescent Properties

A novel quadridentate compound containing a structure similar to the compound was synthesized and used to study photoluminescent properties. This research focused on the emission characteristics and the potential application in luminescence (Si Zhen-jun, 2011).

Anticancer Activity of Pyrazolo[3,4-b]pyridine Derivatives

Novel pyrazolo[3,4-b]pyridine-based compounds, closely related to this compound, were synthesized and evaluated for their anticancer activity. This research highlighted the potential of these derivatives as promising anticancer agents (Nagender et al., 2016).